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Compound of Interest

Compound Name: (3-Cyanophenoxy)acetic Acid

Cat. No.: B184148 Get Quote

An In-depth Technical Guide to (3-
Cyanophenoxy)acetic Acid
CAS Number: 1879-58-9

This technical guide provides a comprehensive overview of the chemical and physical

properties, synthesis, potential biological activity, and safety considerations for (3-
Cyanophenoxy)acetic acid. The information is intended for researchers, scientists, and

professionals in the field of drug development and chemical synthesis.

Core Properties
(3-Cyanophenoxy)acetic acid is an organic compound featuring a cyanophenyl group linked

to an acetic acid moiety through an ether bond.[1] This structure imparts characteristics of both

a carboxylic acid and an aromatic nitrile. Typically, it appears as a white to off-white solid.[1]

Physicochemical Properties
The key physicochemical properties of (3-Cyanophenoxy)acetic acid are summarized in the

table below. These values are compiled from various chemical suppliers and databases.
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Property Value Source

Molecular Formula C₉H₇NO₃ [2][3]

Molecular Weight 177.16 g/mol [3]

Appearance White to off-white solid [1]

Boiling Point 352.235 °C at 760 mmHg [3]

Flash Point 166.826 °C [3]

Density 1.324 g/cm³ [3]

Solubility
Soluble in polar solvents such

as water and alcohols.
[1]

Chemical Identifiers
Identifier Value Source

CAS Number 1879-58-9 [1][2][3]

InChI

InChI=1S/C9H7NO3/c10-5-7-

2-1-3-8(4-7)13-6-9(11)12/h1-

4H,6H2,(H,11,12)

[1]

InChI Key
UXBVJOUILGIGHW-

UHFFFAOYSA-N
[1]

SMILES
O=C(O)COC1=CC=CC(C#N)=

C1
[2]

Synonyms

2-(3-Cyanophenoxy)acetic

acid, (m-Cyanophenoxy)acetic

acid

[1]

Synthesis and Purification
The synthesis of (3-Cyanophenoxy)acetic acid can be achieved via the Williamson ether

synthesis, a well-established method for preparing ethers. This reaction involves the
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nucleophilic substitution of a halide by an alkoxide. In this case, the sodium salt of 3-

cyanophenol acts as the nucleophile, reacting with a haloacetic acid, typically chloroacetic acid.

Experimental Protocol: Synthesis
This protocol is a representative procedure based on general methods for the Williamson ether

synthesis of phenoxyacetic acids.

Materials:

3-Cyanophenol

Chloroacetic acid

Sodium hydroxide (NaOH)

Hydrochloric acid (HCl)

Deionized water

Ethanol (optional)

Procedure:

Formation of Sodium 3-Cyanophenoxide: In a round-bottom flask equipped with a magnetic

stirrer, dissolve 3-cyanophenol in an aqueous solution of sodium hydroxide. The molar ratio

of 3-cyanophenol to NaOH should be approximately 1:1. Stir the mixture until the 3-

cyanophenol is completely dissolved, forming the sodium 3-cyanophenoxide salt.

Preparation of Sodium Chloroacetate: In a separate beaker, dissolve chloroacetic acid in

water and neutralize it with an aqueous solution of sodium hydroxide to a pH of 7-8.

Reaction: Add the sodium chloroacetate solution to the flask containing the sodium 3-

cyanophenoxide. Heat the reaction mixture to reflux and maintain for several hours. The

progress of the reaction can be monitored by thin-layer chromatography (TLC).

Work-up: After the reaction is complete, cool the mixture to room temperature. Acidify the

solution with hydrochloric acid to a pH of 1-2. The (3-Cyanophenoxy)acetic acid will
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precipitate out of the solution.

Isolation: Collect the crude product by vacuum filtration and wash with cold deionized water

to remove any inorganic salts.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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